Cas no 51752-51-3 (1(2H)-Aceanthrylenone)
1(2H)-Aceanthrylenone structure
Product Name:1(2H)-Aceanthrylenone
CAS No:51752-51-3
MF:C16H10O
MW:218.250004291534
CID:361530
PubChem ID:10082104
Update Time:2025-04-19
1(2H)-Aceanthrylenone Chemical and Physical Properties
Names and Identifiers
-
- 1(2H)-Aceanthrylenone
- 2H-aceanthrylen-1-one
- DTXSID40435332
- 51752-51-3
-
- Inchi: 1S/C16H10O/c17-14-9-12-6-3-5-11-8-10-4-1-2-7-13(10)16(14)15(11)12/h1-8H,9H2
- InChI Key: FHNZVRGHNLTYKS-UHFFFAOYSA-N
- SMILES: O=C1CC2C=CC=C3C=C4C=CC=CC4=C1C=23
Computed Properties
- Exact Mass: 218.0732
- Monoisotopic Mass: 218.073164938g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 0
- Complexity: 334
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
1(2H)-Aceanthrylenone Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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